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Compound of Interest

Compound Name: 19-Hydroxycholesterol

Cat. No.: B027325

For Researchers, Scientists, and Drug Development Professionals

Introduction

19-Hydroxycholesterol is an oxidized derivative of cholesterol, belonging to the class of
oxysterols. These molecules are not merely byproducts of cholesterol metabolism but are now
recognized as important signaling molecules involved in various physiological and pathological
processes. As an intermediate in the conversion of cholesterol to estrogens, 19-
hydroxycholesterol plays a role in steroidogenesis. Its biological activities and potential as a
biomarker have led to increasing interest in its precise quantification in biological samples. This
document provides detailed information on the commercial sources and purity of 19-
hydroxycholesterol standards, along with comprehensive protocols for their application in
research and drug development.

Commercial Sources and Purity of 19-
Hydroxycholesterol

The quality and purity of chemical standards are paramount for accurate and reproducible
experimental results. Several reputable suppliers offer 19-hydroxycholesterol standards,
typically with a purity of 298%. Below is a summary of commercially available 19-
hydroxycholesterol standards.
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Catalog

Supplier Purity Formulation CAS Number
Number

Santa Cruz ) )

) sc-208153 >98% Crystalline Solid 561-63-7
Biotechnology
Cayman ) ]

) 15209 >98% Crystalline Solid 561-63-7[1][2][3]
Chemical
Biosynth FH23940 Not Specified Not Specified 561-63-7
Neta Scientific CAYM-15209-1 >98% Crystalline Solid 561-63-7[4]
Cenmed . N
) 15209-1 Not Specified Not Specified 561-63-7

Enterprises
Bertin Bioreagent 15209 >98% Crystalline Solid 561-63-7[5]
Biomol GmbH CAY-15209 >98% Crystalline Solid 561-63-7
CymitQuimica Various Various Not Specified 561-63-7[6]

Experimental Protocols
Protocol 1: Use of 19-Hydroxycholesterol as an Internal
Standard for Sterol Analysis by Gas Chromatography-

Mass Spectrometry (GC-MS)

19-Hydroxycholesterol is an ideal internal standard for the quantitative analysis of other

sterols in biological samples due to its structural similarity to endogenous sterols and its

absence in most biological systems.

Materials:

e 19-Hydroxycholesterol standard

» Biological sample (e.g., plasma, tissue homogenate, fecal matter)

« Internal standard stock solution (e.g., 1 mg/mL 19-hydroxycholesterol in ethanol)
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e Solvents: n-hexane, ethanol, chloroform, methanol (all HPLC or GC grade)
» Saponification reagent: 1 M ethanolic potassium hydroxide (KOH)

» Derivatization reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide with 1%
Trimethylchlorosilane (BSTFA + 1% TMCYS)

o Glass test tubes with Teflon-lined screw caps

 Nitrogen gas evaporator

e GC-MS system with a suitable capillary column (e.g., SE-54)
Procedure:

e Sample Preparation:

o To a known amount of the biological sample (e.g., 1 mL of plasma or 50 mg of pulverized
feces), add a precise volume of the 19-hydroxycholesterol internal standard stock
solution (e.g., 300 ug).[1]

e Saponification:
o Add 1 mL of 1 M ethanolic KOH to the sample.[1]
o Incubate at 80°C for 30 minutes to hydrolyze sterol esters.[1]

o Extraction:

[¢]

After cooling, add 0.5 mL of distilled water to the hydrolysate.[1]

[¢]

Extract the non-saponifiable lipids (sterols) by adding 5 mL of n-hexane and vortexing
vigorously for 1 minute.

[¢]

Centrifuge at 1500 x g for 5 minutes to separate the phases.

[e]

Carefully transfer the upper n-hexane layer to a clean glass tube.

o

Repeat the extraction twice more and pool the hexane extracts.
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Drying:

o Evaporate the pooled n-hexane extract to dryness under a gentle stream of nitrogen gas
at 60°C.[1]

Derivatization:
o To the dried residue, add 50 pyL of BSTFA + 1% TMCS.[1]

o Seal the tube and heat at 60°C for 30 minutes to form trimethylsilyl (TMS) ethers of the

sterols.[1]
GC-MS Analysis:
o Inject an aliquot (e.g., 1 pL) of the derivatized sample into the GC-MS.

o Use a temperature program suitable for sterol analysis (e.qg., initial temperature of 230°C,
ramp to 260°C, then to 290°C).

o Acquire data in selected ion monitoring (SIM) mode, monitoring characteristic ions for 19-
hydroxycholesterol-TMS and the target sterol-TMS derivatives.

Quantification:

o Calculate the concentration of the target sterol by comparing the peak area ratio of the
target sterol to the 19-hydroxycholesterol internal standard against a calibration curve
prepared with known concentrations of the target sterol and a fixed concentration of the

internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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